Cas no 22247-81-0 (6H-Purin-6-one,1,9-dihydro-9-(2-hydroxyethyl)-)

• Product name: 6H-Purin-6-one,1,9-dihydro-9-(2-hydroxyethyl)-
• CAS No: 22247-81-0
• MF: C₂₅H₃₆N₂O
• MW: 380.56614
• CID: 284286
• PubChem ID: 135408581

6H-Purin-6-one,1,9-dihydro-9-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-9-(2-hydroxyethyl)-
• 2-(6-Amino-9H-purin-9-yl)ethanol
• 6-Amino-9-(2-hydroxyethyl)purine
• 9-(2-hydroxy-ethyl)-1,9-dihydro-purin-6-one
• 9-(2-hydroxyethyl)-9H-adenine
• 9-(2'-hydroxyethyl)adenine
• 9-(2-hydroxyethyl)-adenine
• 9-(2-Hydroxyethyl)adenine
• 9-(2-Hydroxyethyl)hypoxanthin
• 9h-purine-9-ethanol, 6-amino-
• 9-hydroxyethyladenine
• AC1Q4VHV
• ACMC-209og5
• N(9)-2-(hydroxyethyl)adenine
• NSC51467
• ST051985
• 9-(2-hydroxyethyl)-6,9-dihydro-1H-purin-6-one
• DTXSID30944903
• 9-HYDROXYETHYL HYPOXANTHINE
• SCHEMBL10889158
• NSC-51468
• NSC51468
• 9-(2-Hydroxyethyl)-9H-purin-6-ol
• 9-[2-Hydroxyethyl]hypoxanthine
• 9-(2-Hydroxyethyl)-1H-purin-6(9H)-one
• 9-(2-Hydroxyethyl)-1,9-dihydro-6H-purin-6-one #
• 22247-81-0

• Inchi： InChI=1S/C7H8N4O2/c12-2-1-11-4-10-5-6(11)8-3-9-7(5)13/h3-4,12H,1-2H2,(H,8,9,13)
• InChI Key： ABRQSAMTUHCYEW-UHFFFAOYSA-N
• SMILES： OCCN1C=NC2=C1N=CNC2=O

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5Ų
• XLogP3: -1.3

Experimental Properties

• Density: 1.67
• Boiling Point: 532.6°C at 760 mmHg
• Flash Point: 275.9°C
• Refractive Index: 1.764
• PSA: 79.51
• LogP: -0.88810